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Compound of Interest

Compound Name: BMS-191011

Cat. No.: B1667175

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-191011 is a potent small molecule opener of the large-conductance Ca2*-activated
potassium (BKCa) channels, also known as KCal.1 or Maxi-K channels.[1][2] Activation of
these channels plays a crucial role in regulating neuronal excitability, vascular tone, and
smooth muscle function. Consequently, BMS-191011 is a valuable tool for investigating the
physiological and pathophysiological roles of BKCa channels and holds potential as a
neuroprotective agent.[1] These application notes provide detailed protocols for the dissolution
and use of BMS-191011 in various in vitro experimental settings.

Physicochemical Properties and Solubility

BMS-191011 is a crystalline solid with poor aqueous solubility, necessitating the use of organic
solvents for the preparation of stock solutions.[3][4]

Table 1: Solubility of BMS-191011 in Common Solvents
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Maximum Maximum
Solvent Concentration Concentration Notes
(mM) (mg/mL)
Sonication or
ultrasound may be
required to achieve
higher concentrations.
11[2][415] It is
DMSO 100 - 337.19 10-125 LHIZIAIE)
recommended to use
newly opened,
anhydrous DMSO as
hygroscopicity can
affect solubility.[2]
Ethanol 15 3
DMF ~27 10
DMSO:PBS (pH 7.2)
~0.81 0.3

(1:2)

Molecular Weight of BMS-191011: 370.71 g/mol [1]

Experimental Protocols

Protocol 1: Preparation of a 100 mM BMS-191011 Stock
Solution in DMSO

Materials:

BMS-191011 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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e Sonicator (optional)
Procedure:

e Weighing: Accurately weigh the desired amount of BMS-191011 powder. For example, to
prepare 1 mL of a 100 mM stock solution, weigh out 37.07 mg of BMS-191011.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the BMS-191011 powder in
a sterile microcentrifuge tube.

e Mixing: Vortex the solution vigorously until the powder is completely dissolved. If necessary,
sonicate the solution for short intervals to aid dissolution.[2][5]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles.[2] Store the aliquots at -20°C for up to one month or at -80°C for up to two years.[2]

[6]

o Usage: Before use, thaw the aliquot at room temperature and ensure that no precipitate has
formed.[6]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Materials:

e BMS-191011 stock solution (e.g., 100 mM in DMSO)
o Appropriate cell culture medium or experimental buffer
Procedure:

» Serial Dilution: Perform serial dilutions of the high-concentration stock solution in your
desired cell culture medium or buffer to achieve the final working concentration.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the working
solution is kept to a minimum (typically < 0.1%) to avoid solvent-induced cellular toxicity.
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o Example Dilution: To prepare a 100 pM working solution from a 100 mM stock, perform a
1:1000 dilution (e.g., add 1 pL of the 100 mM stock to 999 pL of medium).

e Immediate Use: It is recommended to prepare working solutions fresh for each experiment.

[6]

Signaling Pathway of BMS-191011

BMS-191011 directly activates the BKCa channel, leading to an increase in potassium efflux.
This hyperpolarizes the cell membrane, making it less excitable.

Activate BKCa Channel I Leads t Membrane Results i Ceilv ey [ResjEese
BMS-191011 lvates nereases K+ Efflux cacsfo e esulisin (e.g., Vasodilation, Decreased
(KCal.1) Hyperpolarization Neuronal Excitability)

Click to download full resolution via product page
BMS-191011 signaling pathway.

Experimental Workflow

A typical workflow for an in vitro experiment using BMS-191011 involves cell culture, treatment
with the compound, and subsequent analysis of the cellular response.
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General experimental workflow.

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/product/b1667175?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

In Vitro Applications and Working Concentrations

BMS-191011 has been utilized in various in vitro models to study the function of BKCa

channels.

Table 2: Examples of BMS-191011 Usage in In Vitro
Assays
Working

Cell LinelTissue Assay Type . Observed Effect
Concentration

Used to study BK
HEK293 cells In Vitro Study Not specified channels expressed in
the brain.[1]

Xenopus laevis Increased maximum
oocytes expressing Electrophysiology 1uM potassium current to
human KCal.1 126% of control.[4]

Activated BK channels

IGR39 and Panc-1 _ in IGR39 cells and led
Electrophysiology 20 - 40 uM o
cells to potentiation in

Panc-1 cells.[2][7]

. _ _ Reduced calcium
Fmrl-/y dendrites Calcium Imaging 20 yM )
transients.[8]

Cautions and Considerations

» Solvent Effects: Always include a vehicle control (e.g., medium with the same final
concentration of DMSO) in your experiments to account for any effects of the solvent.

o Compound Stability: Prepare fresh working solutions for each experiment and avoid
repeated freeze-thaw cycles of the stock solution.[2][6]

o Cell Line Specificity: The potency and effects of BMS-191011 may vary between different
cell types.[7] It is advisable to perform dose-response experiments to determine the optimal
concentration for your specific model.
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» Off-Target Effects: While BMS-191011 is a potent BKCa channel opener, the possibility of
off-target effects should be considered, especially at higher concentrations. In some cell
lines, it has been observed to activate other ion channels.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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